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Compound of Interest

Compound Name: 3-Oxo ziprasidone

Cat. No.: B569114 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This document provides a comprehensive guide to the safe disposal of 3-Oxo ziprasidone, a

metabolite of the antipsychotic drug ziprasidone. Due to the absence of specific disposal data

for 3-Oxo ziprasidone, the following procedures are based on a conservative approach,

aligning with general best practices for pharmaceutical and chemical waste management in a

research setting and considering the known properties of the parent compound, ziprasidone.

Hazard Assessment and Waste Classification
The initial step in determining the correct disposal pathway for any chemical is to assess its

potential hazards. As no specific Safety Data Sheet (SDS) for 3-Oxo ziprasidone is publicly

available, a cautious approach is to assume it may possess hazards similar to its parent

compound, ziprasidone. The SDS for ziprasidone hydrochloride indicates that it is suspected of

causing genetic defects and may cause damage to organs through prolonged or repeated

exposure[1]. Therefore, it is prudent to handle 3-Oxo ziprasidone as a potentially hazardous

substance.

Under the Resource Conservation and Recovery Act (RCRA), chemical waste is broadly

categorized as hazardous or non-hazardous[2][3][4]. Hazardous waste can be either "listed"

(specifically named in regulations, such as P- and U-listed wastes) or "characteristic"

(exhibiting ignitability, corrosivity, reactivity, or toxicity)[2]. Since 3-Oxo ziprasidone is not a

listed waste, a hazardous waste determination would be based on its characteristics. Lacking
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specific data, and to ensure the highest level of safety and compliance, it is recommended to

manage 3-Oxo ziprasidone as a hazardous chemical waste.

Personal Protective Equipment (PPE)
When handling 3-Oxo ziprasidone, appropriate personal protective equipment should be worn

to minimize exposure. This includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used[5][6].

Step-by-Step Disposal Procedure
The following steps outline the recommended procedure for the disposal of 3-Oxo ziprasidone
in a laboratory setting:

Segregation: Do not mix 3-Oxo ziprasidone with non-hazardous waste. It should be

segregated as a chemical waste at the point of generation[7][8].

Containerization:

Place the waste in a designated, properly labeled, and sealable container. The container

must be compatible with the chemical to prevent leaks or reactions[5].

If possible, use the original container, ensuring the label is intact and legible.

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("3-Oxo ziprasidone"), and a clear description of its hazards (e.g.,

"Toxic").
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Include the date when the first item of waste was placed in the container.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Ensure it is stored away from incompatible materials, such as strong oxidizing agents and

strong acids[9].

Disposal Request:

Once the container is full or ready for disposal, follow your institution's established

procedures for hazardous waste pickup. This typically involves submitting a request to the

Environmental Health and Safety (EHS) department.

Do not dispose of 3-Oxo ziprasidone down the drain or in the regular trash[1][8]. The EPA

has implemented a nationwide ban on the flushing of hazardous pharmaceutical

waste[10].

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and disposal date, in accordance with your institution's policies and

regulatory requirements.

Spill Management
In the event of a spill, the following procedure should be followed:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

restrict access.

Ventilate: Ensure the area is well-ventilated.

Absorb: For small spills, use an inert absorbent material to contain and clean up the

substance.

Collect and Containerize: Carefully sweep or scoop the absorbed material into a designated

hazardous waste container.
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent and

water.

Dispose: The spill cleanup materials must also be disposed of as hazardous waste[5].

Quantitative Data for Ziprasidone Hydrochloride
Monohydrate
The following table summarizes key data from the Safety Data Sheet for the parent compound,

ziprasidone hydrochloride monohydrate. This information is provided as a reference for

understanding the general chemical properties and potential hazards.

Property Value Reference

Molecular Formula C₂₁H₂₁ClN₄OS · HCl · H₂O [5]

Molecular Weight 467.42 g/mol [5]

Appearance Off-white solid [9]

Hazard Statements

H317: May cause an allergic

skin reaction. H373: May

cause damage to organs

through prolonged or repeated

exposure.

[11]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[11]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[9]

Visualizing the Disposal Workflow
To further clarify the procedural logic for the disposal of 3-Oxo ziprasidone, the following

diagram illustrates the decision-making process and recommended actions.
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3-Oxo Ziprasidone Disposal Workflow
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Caption: Disposal workflow for 3-Oxo ziprasidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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